Cas no 131110-20-8 (6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol)
131110-20-8 structure
Product Name:6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol
CAS No:131110-20-8
MF:C12H19NO3S
MW:257.349162340164
CID:2770118
PubChem ID:19980034
Update Time:2025-04-21
6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL9810735
- BXZMJZRUPDRVFD-UHFFFAOYSA-N
- DTXSID60601633
- 6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol
- (4-Aminophenyl)-(6-hydroxyhexyl)sulfone
- 131110-20-8
-
- Inchi: 1S/C12H19NO3S/c13-11-5-7-12(8-6-11)17(15,16)10-4-2-1-3-9-14/h5-8,14H,1-4,9-10,13H2
- InChI Key: BXZMJZRUPDRVFD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(CCCCCCO)(=O)=O
Computed Properties
- Exact Mass: 257.10856464Da
- Monoisotopic Mass: 257.10856464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 88.8Ų
6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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